Cas no 630125-49-4 (1-bromo-3-nitro-5-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3-nitro-5-(trifluoromethyl)benzene
• CAS No: 630125-49-4
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• MDL: MFCD03788719
• CID: 68514
• PubChem ID: 7015411
• Update Time: 2025-04-18

1-bromo-3-nitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-nitro-5-(trifluoromethyl)benzene
• 3-Bromo-5-nitrobenzotrifluoride
• 3-(Trifluoromethyl)-5-bromonitrobenzene
• 3-bromo-5-trifluoromethylnitrobenzene
• 3-nitro-5-bromobenzotrifluoride
• Benzene, 1-bromo-3-nitro-5-(trifluoromethyl)-
• 1-Bromo-3-nitro-5-trifluoromethylbenzene
• 5-bromo-3-(trifluoromethyl)nitrobenzene
• 1-Bromo-3-nitro-5-trifluoromethyl-benzene
• 3-BROMO-5-NITROTRIFLUOROTOLUENE
• 3-bromo-1-nitro-5-(trifluoromethyl)benzene
• zlchem 416
• PubChem4047
• ZLC0270
• U6FE5HAA43
• B5333
• SY014293
• GS-6875
• PB48658
• AKOS005259227
• FT-0600888
• CS-W003108
• SCHEMBL788056
• MFCD03788719
• AC-19352
• 630125-49-4
• DTXSID50426736
• BCP11280
• 3-Bromo-5-(trifluoromethyl)nitrobenzene
• EN300-1939105
• AM20040906
• A8702
• 3-Bromo-5-nitrobenzotrifluoride;1-bromo-3-nitro-5-(trifluoromethyl)benzene
• BBL101513
• STL555309
• 1-bromo-3-nitro-5-(trifluoromethyl)benzene

• MDL： MFCD03788719
• Inchi： 1S/C7H3BrF3NO2/c8-5-1-4(7(9,10)11)2-6(3-5)12(13)14/h1-3H
• InChI Key： YHTVYRKVFAFVLP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.93000
• Monoisotopic Mass: 268.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.788
• Melting Point: No data available
• Boiling Point: 223.7℃ at 760 mmHg
• Flash Point: 89.1℃
• Refractive Index: 1.515
• PSA: 45.82000
• LogP: 3.89930
• Solubility: Unable or difficult to mix

1-bromo-3-nitro-5-(trifluoromethyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302,H312,H332,H315,H319
• Warning Statement： P280h,P305
  P351
  P338-P337
  P313
• Hazard Category Code： 20/21/22-36/37/38-36/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better